News Summary of environment-related research areas developed in the frame of the 5th Framework Programme of the European Commission AIRMON '99: The Third International Symposium on Modern Principles of Air Monitoring (geilo, Norway, February 10th to 14th 1999)
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A903473K
Abstract
Following the decision of the European Parliament and of the Council of 22 December 1998, The European Commission has launched its Fifth Framework Programme for Research, Technological Development and Demonstration (RTD) which will run from 1999 to 2002. The activities will be carried out in the frame of four thematic programmes and three horizontal ones. The first calls for proposals were published in March 1999. Detailed information on the work programme of each activity is available through the Internet at the following address http://www.cordis.lu/fp5 and through direct contact with the programme's help-desks. The present summary gives an outline of environment-related research activities covered by 5th FWP.
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